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Compound of Interest

Compound Name: cis-Vaccenyl acetate

Cat. No.: B012061

Essential Safety and Handling Guide for cis-
Vaccenyl Acetate

This document provides crucial safety protocols, handling procedures, and disposal guidelines
for cis-Vaccenyl acetate. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Immediate Safety and Personal Protective Equipment
(PPE)

When handling cis-Vaccenyl acetate, appropriate personal protective equipment is mandatory
to minimize exposure and ensure personal safety. The substance is a highly flammable liquid
and vapor that causes serious eye irritation and may be harmful if swallowed, inhaled, or in
contact with skin.[1][2]

Recommended Personal Protective Equipment (PPE):

o Eye and Face Protection: Always wear chemical safety goggles or a face shield to protect
against splashes and vapors.[2] Standard safety glasses do not provide adequate protection.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile rubber, butyl rubber) are required.[3] Never
wear leather or cloth gloves. Inspect gloves for any signs of degradation or punctures
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before use.

o Lab Coat/Protective Clothing: A flame-retardant and anti-static lab coat or protective suit
should be worn to prevent skin contact. Ensure clothing provides full coverage of arms
and legs.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhaling vapors.[2] If vapors or aerosols are likely to be generated and
ventilation is inadequate, a suitable respirator is required.

Chemical and Physical Properties

A summary of the key quantitative data for cis-Vaccenyl acetate is provided below.

Property Value Source
Molecular Formula C20H3802 [41[5]
Molecular Weight 310.51 g/mol [51[6]
CAS Number 6186-98-7 [41[5]

) Liquid (Supplied as a solution
Physical State _ _ [71[8]
in ethanol or oil)

Highly Flammable Liquid and
Vapor (H225), Causes Serious
Eye Irritation (H319), Harmful if
Known Hazards ] [11[2]
Swallowed (H302), Harmful in
Contact with Skin (H312),

Harmful if Inhaled (H332)

Operational Plans: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the stability of
cis-Vaccenyl acetate and ensuring a safe laboratory environment.

Safe Handling Protocol

e Preparation:
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o Before handling, review the Safety Data Sheet (SDS).[7]

o Ensure a chemical fume hood is operational and an emergency eyewash station and
safety shower are accessible.[9]

o Prepare all necessary equipment and materials to minimize movement and potential for
spills.

o Ground and bond all containers and receiving equipment to prevent static discharge.[1]
e Handling:

o Conduct all work within a certified chemical fume hood.

o Use only non-sparking tools to avoid ignition sources.[1]

o Keep the container tightly closed when not in use.[1][2]

o Avoid breathing vapors or mists.[2]

o Prevent contact with skin and eyes by wearing the appropriate PPE.[2]

o Keep away from heat, sparks, open flames, and other ignition sources.[1]
e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling.[7]

o Clean the work area and decontaminate any equipment used.

o Store the chemical in its original, tightly sealed container in the designated storage
location.

Storage Requirements

» Store in a cool, well-ventilated area away from ignition sources.[1][2]

e For long-term stability, store at -20°C.[7]
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o Keep containers tightly closed to prevent evaporation and contamination.[2]
» Avoid contact with strong acids, bases, and oxidizing agents.[2]

Emergency and Disposal Plans
First Aid Procedures

Immediate action is crucial in the event of an exposure.

Exposure Route First Aid Protocol

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact holding the eyelids open.[10][11] Remove

contact lenses if present and easy to do.[2]

Seek immediate medical attention.[2]

Remove all contaminated clothing immediately.
) [2] Wash the affected area thoroughly with soap
Skin Contact S .
and plenty of water.[2][12] If irritation persists,

seek medical attention.[2]

Move the individual to fresh air at once.[12] If

breathing is difficult or has stopped, provide

Inhalation o o ) ] )
artificial respiration.[12] Seek immediate medical
attention.[2]

Do not induce vomiting.[2] If the person is
) conscious, rinse their mouth thoroughly with
Ingestion

water.[2] Seek immediate medical attention.[2]
[12]

Disposal Plan

o Chemical Waste: Dispose of unused cis-Vaccenyl acetate and solutions containing the
chemical as hazardous waste. Follow all local, state, and federal regulations. Do not dispose
of it down the drain.
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o Contaminated Materials: Any materials, such as gloves, paper towels, or pipette tips, that
come into direct contact with cis-Vaccenyl acetate should be considered hazardous waste.
[13] Place them in a sealed, labeled container for proper disposal by your institution's
environmental health and safety department.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of cis-Vaccenyl
acetate, from preparation to disposal.
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Caption: Workflow for Safe Handling of cis-Vaccenyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b012061#personal-protective-equipment-for-handling-
cis-vaccenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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